Cas no 1235684-95-3 (N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide)

• Product Name: N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide
• CAS No: 1235684-95-3
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5969434
• PubChem ID: 49691493
• Update Time: 2025-07-08

N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide
• N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-2-phenoxypropanamide
• (E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-2-phenoxypropanamide
• VU0631641-1
• AKOS024492461
• 1235684-95-3
• N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-2-phenoxypropanamide
• F5033-6158

• Inchi： 1S/C22H26N2O4/c1-17(28-20-6-3-2-4-7-20)22(26)23-16-18-11-13-24(14-12-18)21(25)10-9-19-8-5-15-27-19/h2-10,15,17-18H,11-14,16H2,1H3,(H,23,26)/b10-9+
• InChI Key： SUCKRNZYBNZVOK-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1CCC(CNC(C(C)OC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide

Comprehensive Overview of N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide (CAS No. 1235684-95-3)

N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide, with the CAS number 1235684-95-3, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a furan ring, a piperidine moiety, and a phenoxypropanamide group, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its hybrid architecture.

The compound's molecular design is a testament to modern synthetic chemistry, where the integration of heterocyclic and aromatic systems enhances its binding affinity to specific targets. The presence of the furan-2-yl group and the prop-2-enoyl segment suggests potential reactivity and interaction with enzymes or receptors, which could be leveraged in the development of novel therapeutics. Its CAS no. 1235684-95-3 serves as a critical identifier in databases, ensuring precise tracking in academic and industrial settings.

In recent years, the demand for piperidine derivatives and furan-containing compounds has surged, driven by their prominence in drug development. Searches for "N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide uses" or "CAS 1235684-95-3 applications" reflect growing curiosity about its pharmacological potential. This aligns with broader trends in precision medicine and targeted therapy, where researchers seek molecules with tailored functionalities.

From a synthetic perspective, the compound's multi-step preparation involves careful optimization to ensure yield and purity. The piperidin-4-ylmethyl linker and the phenoxypropanamide tail are pivotal for its stability and bioavailability, topics frequently explored in forums and scientific literature. Queries like "how to synthesize N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide" highlight the technical challenges and innovations in its production.

Beyond its chemical attributes, N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide exemplifies the intersection of computational chemistry and experimental validation. Molecular docking studies and QSAR analyses are often employed to predict its behavior, addressing common questions such as "what are the binding sites of CAS 1235684-95-3?" or "does it inhibit specific enzymes?" These inquiries underscore the compound's relevance in structure-activity relationship (SAR) studies.

As the scientific community continues to explore bioactive small molecules, N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide stands out for its versatility. Its CAS no. 1235684-95-3 is frequently cited in patents and research papers, signaling its commercial and academic value. Future directions may include investigating its role in neurodegenerative diseases or metabolic disorders, areas where heterocyclic compounds show promise.

In summary, N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenoxypropanamide represents a compelling case study in modern drug design. Its structural complexity and potential applications make it a focal point for researchers navigating the evolving landscape of pharmaceutical innovation. With ongoing advancements in cheminformatics and high-throughput screening, this compound is poised to contribute meaningfully to the next generation of therapeutics.